Ethyl 6-methoxybenzofuran-2-carboxylate

• IUPAC Name: ethyl 6-methoxy-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C12H12O4/c1-3-15-12(13)11-6-8-4-5-9(14-2)7-10(8)16-11/h4-7H,3H2,1-2H3
• InChI Key: VBJGXQIHVLKHCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(O1)C=C(C=C2)OC
• Molecular Formula: C12H12O4
• DSSTOX Substance ID: DTXSID60474122
• Molecular Weight: 220.22 g/mol
• CAS RN: 50551-57-0

Description

Ethyl 6-methoxybenzofuran-2-carboxylate, also known as EMBC, is an organic compound belonging to the family of benzofuran derivatives. It is a colorless, crystalline solid with a molecular weight of 218.25 g/mol. EMBC is an important intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals, and is also used as an analytical reagent.

Scientific Research Applications

Antitumor Agents

Ethyl 6-methoxybenzofuran-2-carboxylate derivatives exhibit selective cytotoxicity against tumorigenic cell lines, making them potent anti-tumor agents. For example, derivatives such as 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester and its stable derivatives without the ester group have been synthesized for their anticancer properties. These compounds are designed to last longer in the human body as an anticancer agent (Hayakawa et al., 2004).

Synthetic Routes and Derivatives

This compound serves as a key intermediate in the synthesis of hydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-ones through Micheal addition with benzoquinone. This process demonstrates the compound's role in creating complex benzofuran derivatives (Mcpherson & Ponder, 1976).

Antimicrobial and Antioxidant Activities

This compound derivatives have been synthesized for screening their in vitro antimicrobial and antioxidant activities. Compounds from these syntheses showed excellent antibacterial and antifungal properties, along with remarkable antioxidant potential (Raghavendra et al., 2016).

Fluorescence and Optical Properties

Derivatives of this compound have been synthesized and analyzed for their UV-vis absorption and fluorescence spectral characteristics. These studies have shown that the optical properties of these compounds can vary significantly depending on the substituents, which could be useful in the development of fluorescent materials (Jiang et al., 2012).

Heterocyclic Compounds Synthesis

This compound has been utilized in the synthesis of novel polycyclic heteroaromatic compounds. Through versatile reaction strategies, it has been used to create compounds where the benzofuran ring is fused or bound to various heterocyclic systems, demonstrating the compound's versatility in organic synthesis (Patankar et al., 2008).

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by Ethyl 6-methoxybenzofuran-2-carboxylate are currently unknown

Pharmacokinetics

• GI absorption : High
• BBB permeant : Yes
• P-gp substrate : No
• CYP1A2 inhibitor : Yes
• CYP2C19 inhibitor : Yes
• CYP2C9 inhibitor : No
• CYP2D6 inhibitor : No
• CYP3A4 inhibitor : No

Synthesis routes and methods

Procedure details

A mixture of the product of Step A (1.28 g, 5.37 mmol) and DBU (0.3 ml) was heated for 3 h at 160° C. with stirring, cooled to room temperature and dissolved in EtOAc:MeOH mixture (99:1). The mixture was filtered through the silica bead and the filtrate was evaporated to give the title compound (1.11 g; 77%), as colourless solid. 1H-NMR (CDCl3) 1.40 (tr, 3H, J=7.13 Hz); 3.85 (s, 3H); 4.40 (q, 2H, J=7.13, 14.25 Hz); 4.45 (s, 1H); 6.91 (dd, 1H, J=2.25, 8.68 Hz); 7.04 (d, 1H, J—1.87 Hz); 7.51 (d, 1H, J=5.17 Hz),